BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical properties of 1,3-
diacetoxybenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Diacetoxybenzene

Cat. No.: B086602

An In-depth Technical Guide on the Physicochemical Properties of 1,3-Diacetoxybenzene

Introduction

1,3-Diacetoxybenzene, also known as resorcinol diacetate or m-phenylene diacetate, is an
aromatic ester with the chemical formula C10H1004.[1][2] It is a derivative of resorcinol (1,3-
dihydroxybenzene) where both hydroxyl groups have been acetylated. This compound serves
as a valuable intermediate in organic synthesis and is utilized in the development of various
pharmaceuticals and specialty chemicals.[3] Its physicochemical properties are crucial for its
handling, application, and the design of synthetic routes. This guide provides a comprehensive
overview of these properties, detailed experimental protocols for their determination, and
logical workflows relevant to its characterization and chemical relationships.

Physicochemical Data

The quantitative physicochemical properties of 1,3-diacetoxybenzene are summarized in the
table below for easy reference and comparison.
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Property Value References

IUPAC Name (3-acetyloxyphenyl) acetate [2][4]
Resorcinol diacetate, m-

Synonyms : [21[5106]1[7]
Phenylene diacetate

CAS Number 108-58-7 [1][41[5]116]

Molecular Formula C10H1004 [11[2][4116]

Molecular Weight 194.18 g/mol [1][2]
Colorless to light yellow, clear

Appearance o [5][6]118]
liquid

Melting Point 142 - 146 °C [1109]

. ) 278 °C at 760 mmHg146 °C at

Boiling Point [1105161181
12 mmHg

Density 1.178 - 1.179 g/mL at 25 °C [41191[10]

Refractive Index (n 20/D) 1.503 [61[8]1[9][10]

Water Solubility

Undergoes hydrolysis

[11ieele]

Flash Point

>110 °C (>230 °F)

[4161°]

Vapor Pressure

1.83 Paat25°C

[6]18]

LogP

0.89-1.87

[1]6]1€]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of 1,3-

diacetoxybenzene are outlined below. These protocols are standard procedures for the

characterization of organic compounds.

Melting Point Determination

The melting point is a critical indicator of a compound's purity.[11] For a pure crystalline solid,

melting occurs over a narrow range of 0.5-1.0°C.
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o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes,
thermometer, mortar and pestle.[11][12]

e Procedure:

o Ensure the 1,3-diacetoxybenzene sample is dry and finely powdered. If necessary, crush
a small amount in a mortar and pestle.[12]

o Seal one end of a capillary tube by heating it briefly in a flame.[13][14]

o Pack the powdered sample into the open end of the capillary tube to a height of 1-2 mm
by tapping the sealed end on a hard surface.[12][15]

o Place the capillary tube into the heating block of the melting point apparatus, adjacent to
the thermometer bulb.

o Heat the apparatus rapidly to a temperature approximately 15-20°C below the expected
melting point.

o Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium.[15]
o Record the temperature (T1) at which the first drop of liquid appears.[12]
o Record the temperature (T2) at which the entire solid mass turns into a clear liquid.[12]

o The melting point is reported as the range T1-T2.[12]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[16]

o Apparatus: Thiele tube or aluminum block, small test tube (fusion tube), capillary tube
(sealed at one end), thermometer, heating source (e.g., hot plate or Bunsen burner).[14][16]
[17]

e Procedure:
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o Add a few milliliters of 1,3-diacetoxybenzene to a small test tube.

o Place a capillary tube, with its sealed end facing upwards, into the test tube containing the
liquid.[14][16]

o Attach the test tube to a thermometer, ensuring the bulb of the thermometer is level with
the bottom of the test tube.

o Immerse the assembly in a Thiele tube filled with heating oil or place it in an aluminum
heating block.[16]

o Heat the apparatus slowly and uniformly.[16]

o As the temperature rises, air trapped in the capillary tube will escape as a slow stream of
bubbles.

o When the temperature reaches the boiling point, a rapid and continuous stream of bubbles
will emerge from the open end of the capillary tube.[16]

o Note this temperature, stop heating, and allow the apparatus to cool.

o The temperature at which the liquid begins to enter the capillary tube is the boiling point of
the liquid.[18]

Density Determination

Density is the mass of a substance per unit volume and is typically measured in g/mL for
liquids.[19][20]

o Apparatus: Pycnometer or a volumetric flask (e.g., 10 mL), analytical balance.
e Procedure:

o Carefully clean and dry a pycnometer or small volumetric flask and weigh it accurately on
an analytical balance (m1).[19]

o Fill the pycnometer with distilled water to the calibration mark, ensuring there are no air
bubbles. Weigh it again (m2).
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o Empty and thoroughly dry the pycnometer.

o Fill the dry pycnometer with 1,3-diacetoxybenzene to the calibration mark and weigh it
(m3).[19]

o Measure the temperature of the laboratory.

o Calculate the density using the following formula: Density = [(m3 - m1) / (m2 - m1)] *
Density of water at the measured temperature.

Solubility Determination (Qualitative)

This protocol determines the solubility of a substance in various solvents, which provides
insights into its polarity and functional groups.[21][22] Since 1,3-diacetoxybenzene hydrolyzes
in water, tests should be conducted in organic solvents.

o Apparatus: Small test tubes, spatula, vortex mixer (optional).

e Procedure:

[¢]

Place approximately 10-20 mg of the solid or 2-3 drops of the liquid sample into a small
test tube.[23]

o Add approximately 1 mL of the chosen solvent (e.g., hexane, diethyl ether, ethanol) in
small portions.[24]

o Vigorously shake or stir the mixture for 60 seconds.[21]

o Observe the mixture. If the substance completely disappears, it is classified as "soluble.” If
it remains as a separate phase or undissolved solid, it is "insoluble.” If some but not all
dissolves, it is "partially soluble."[21]

o Repeat the procedure with a range of solvents from nonpolar to polar to establish a
solubility profile.

Visualizations
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The following diagrams illustrate key logical and experimental workflows related to 1,3-

Acetic Anhydride
(or Acetyl Chloride)

diacetoxybenzene.
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Caption: Chemical relationship between resorcinol and 1,3-diacetoxybenzene.
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General Workflow for Physicochemical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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